3-(2-phenylvinyl)-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one

• IUPAC Name: 9-[(E)-2-phenylethenyl]-8,9,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one
• InChI: InChI=1S/C21H18N2O/c24-21-13-16(11-10-15-6-2-1-3-7-15)12-20-17(21)14-22-18-8-4-5-9-19(18)23-20/h1-11,14,16,23H,12-13H2/b11-10+
• InChI Key: SYBUKJBJBDHXGJ-ZHACJKMWSA-N
• Canonical SMILES: C1C(CC(=O)C2=C1NC3=CC=CC=C3N=C2)C=CC4=CC=CC=C4
• Isomeric SMILES: C1C(CC(=O)C2=C1NC3=CC=CC=C3N=C2)/C=C/C4=CC=CC=C4
• Molecular Formula: C21H18N2O
• Molecular Weight: 314.4 g/mol

Description

3-(2-phenylvinyl)-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one, also known as Dibenzodiazepine (DBD) is a heterocyclic compound that has been the subject of scientific research due to its potential therapeutic properties. DBD is a benzodiazepine derivative that has a unique chemical structure and pharmacological profile.

Mechanism of Action

The mechanism of action of DBD is not fully understood, but it is believed to act on the GABA-A receptor, similar to other benzodiazepines. DBD has been found to increase the binding of GABA to the receptor, leading to an increase in chloride ion influx and hyperpolarization of the neuronal membrane. This results in the reduction of neuronal excitability and the production of anxiolytic and sedative effects.
Biochemical and Physiological Effects:
DBD has been found to have various biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in vitro and in vivo. DBD has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is important for neuroprotection and neuroplasticity. DBD has been found to have anxiolytic and sedative effects in animal models and has been shown to improve cognitive function in aged rats.

Advantages and Limitations for Lab Experiments

DBD has several advantages for lab experiments. It is easy to synthesize, has a high yield, and is stable under normal laboratory conditions. However, DBD has limitations in terms of its solubility in water and its potential toxicity at high doses. Therefore, caution should be exercised when handling and using DBD in experiments.

Future Directions

DBD has shown promising results in various fields of research, and there are several future directions for its study. One potential direction is to investigate the potential use of DBD in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another direction is to study the effects of DBD on the gut-brain axis and its potential use in the treatment of gastrointestinal disorders. Additionally, further studies are needed to explore the potential side effects and toxicity of DBD and its long-term effects on the body.
Conclusion:
In conclusion, DBD is a heterocyclic compound that has been the subject of scientific research due to its potential therapeutic properties. It can be synthesized easily and has been found to have anti-inflammatory, antioxidant, and neuroprotective effects. DBD has the potential to be used in the treatment of anxiety, depression, and other psychiatric disorders. However, further studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

DBD can be synthesized by the reaction of 2-aminobiphenyl with cinnamaldehyde in the presence of a catalyst. The reaction yields DBD as a yellow crystalline solid with a high yield. The purity of the compound can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

DBD has been studied for its potential therapeutic properties in various fields of research. It has been found to have anti-inflammatory, antioxidant, and neuroprotective effects. DBD has also been studied for its potential use in the treatment of anxiety, depression, and other psychiatric disorders.